Cas no 791780-06-8 (3-(3,4-dichlorophenoxy)azetidine)

• Product Name: 3-(3,4-dichlorophenoxy)azetidine
• CAS No: 791780-06-8
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• MDL: MFCD12828797
• CID: 1795801
• PubChem ID: 11148664
• Update Time: 2025-04-21

3-(3,4-dichlorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichloro-phenoxy)azetidine
• 3-(3,4-dichlorophenoxy)azetidine
• 791780-06-8
• AKOS012078977
• US10875829, Reference Compound
• SCHEMBL2301845
• EN300-1984603
• BDBM476341
• DB-303796
• SB52043

• MDL： MFCD12828797
• Inchi： 1S/C9H9Cl2NO/c10-8-2-1-6(3-9(8)11)13-7-4-12-5-7/h1-3,7,12H,4-5H2
• InChI Key： MRTKDTHRKQRAKJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1CNC1)Cl

Computed Properties

• Exact Mass: 217.00627
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes